Methyl carbamate
Methyl carbamate
Methyl carbamate appears as white crystals. (NTP, 1992)
Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol.
Methyl carbamate is a natural product found in Salsola longifolia, Caroxylon tetrandrum, and Salsola oppositifolia with data available.
Methyl Carbamate can cause cancer according to The National Toxicology Program.
Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol.
Methyl carbamate is a natural product found in Salsola longifolia, Caroxylon tetrandrum, and Salsola oppositifolia with data available.
Methyl Carbamate can cause cancer according to The National Toxicology Program.
Brand Name:
Vulcanchem
CAS No.:
598-55-0
VCID:
VC21164208
InChI:
InChI=1S/C2H5NO2/c1-5-2(3)4/h1H3,(H2,3,4)
SMILES:
COC(=O)N
Molecular Formula:
C2H5NO2
Molecular Weight:
75.07 g/mol
Methyl carbamate
CAS No.: 598-55-0
Cat. No.: VC21164208
Molecular Formula: C2H5NO2
Molecular Weight: 75.07 g/mol
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Specification
| Description | Methyl carbamate appears as white crystals. (NTP, 1992) Methyl carbamate is a carbamate ester resulting from the formal condensation of the carboxy group of carbamic acid with methanol. Methyl carbamate is a natural product found in Salsola longifolia, Caroxylon tetrandrum, and Salsola oppositifolia with data available. Methyl Carbamate can cause cancer according to The National Toxicology Program. |
|---|---|
| CAS No. | 598-55-0 |
| Molecular Formula | C2H5NO2 |
| Molecular Weight | 75.07 g/mol |
| IUPAC Name | methyl carbamate |
| Standard InChI | InChI=1S/C2H5NO2/c1-5-2(3)4/h1H3,(H2,3,4) |
| Standard InChI Key | GTCAXTIRRLKXRU-UHFFFAOYSA-N |
| SMILES | COC(=O)N |
| Canonical SMILES | COC(=O)N |
| Boiling Point | 351 °F at 760 mmHg (NTP, 1992) 177 °C |
| Colorform | WHITE CRYSTALS NEEDLES |
| Melting Point | 129 °F (NTP, 1992) 52-54 °C |
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